2-(2-Methoxyphenyl)oxirane
Overview
Description
2-(2-Methoxyphenyl)oxirane (MOPO) is an organic compound that has been studied for its potential applications in the fields of medicine and chemistry. Its chemical structure consists of a five-membered ring with a methoxy group attached to the second carbon atom. It is a colorless liquid with a boiling point of 80°C and a melting point of -20°C. MOPO has been found to have a variety of uses in the medical and scientific fields due to its unique chemical structure.
Scientific Research Applications
Application 1: Synthesis of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides
- Scientific Field: Organic Chemistry
- Summary of the Application: “2-(2-Methoxyphenyl)oxirane” is used in the synthesis of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides . This is achieved through a novel one-pot synthetic approach from 3-(2-nitroaryl)oxirane-2-carboxamides via the classical Meinwald rearrangement and a new rearrangement sequence .
- Methods of Application: The methodology involves the use of oxiranes containing substituents with functional groups instead of the usual alkyl or aryl substituents . The reaction proceeds depending on the structure of the oxirane and the applied conditions of rearrangement .
- Results or Outcomes: The method is operationally simple and high yielding, providing a new useful formula for both anthranilic acid derivatives and oxalamides .
Application 2: Use in Medicinal Chemistry
- Scientific Field: Medicinal Chemistry
- Summary of the Application: The four-membered oxetane ring, such as in “2-(2-Methoxyphenyl)oxirane”, has been increasingly exploited for its contrasting behaviors: its influence on physicochemical properties as a stable motif in medicinal chemistry and its propensity to undergo ring-opening reactions as a synthetic intermediate .
- Methods of Application: The synthesis of new oxetane derivatives has been driven by numerous studies. These methods are clustered by strategies for preparation of the ring and further derivatization of preformed oxetane-containing building blocks .
- Results or Outcomes: Oxetanes have been used in medicinal chemistry, including a collation of oxetane derivatives appearing in recent patents for medicinal chemistry applications . The use of oxetanes in synthesis and medicinal chemistry continues to be a topic of extensive recent works .
Application 3: Use in Synthesis and Medicinal Chemistry
- Scientific Field: Synthesis and Medicinal Chemistry
- Summary of the Application: The four-membered oxetane ring, such as in “2-(2-Methoxyphenyl)oxirane”, has been increasingly exploited for its contrasting behaviors: its influence on physicochemical properties as a stable motif in medicinal chemistry and its propensity to undergo ring-opening reactions as a synthetic intermediate .
- Methods of Application: The synthesis of new oxetane derivatives has been driven by numerous studies. These methods are clustered by strategies for preparation of the ring and further derivatization of preformed oxetane-containing building blocks .
- Results or Outcomes: Oxetanes have been used in synthesis and medicinal chemistry, including a collation of oxetane derivatives appearing in recent patents for medicinal chemistry applications . The use of oxetanes in synthesis and medicinal chemistry continues to be a topic of extensive recent works .
properties
IUPAC Name |
2-(2-methoxyphenyl)oxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2/c1-10-8-5-3-2-4-7(8)9-6-11-9/h2-5,9H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAIRKHCPVDKYCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40463256 |
Source
|
| Record name | 2-(2-methoxyphenyl)oxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40463256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methoxyphenyl)oxirane | |
CAS RN |
62717-78-6 |
Source
|
| Record name | 2-(2-methoxyphenyl)oxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40463256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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